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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethylamine

Cat. No.: B193588 Get Quote

For researchers, scientists, and drug development professionals seeking 3,4-
Dimethoxyphenethylamine (DMPEA), several chemical suppliers offer this compound in

various grades suitable for research and development. It is crucial to obtain a certificate of

analysis (CoA) from any supplier to verify the purity and identity of the compound.

Here is a summary of potential suppliers. Please note that availability and product

specifications should be confirmed directly with the supplier.
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Supplier Product Name(s) Typical Purity Notes

Sigma-Aldrich (Merck)

3,4-

Dimethoxyphenethyla

mine

≥98%

Often provides

detailed analytical

data and safety

information. A

common choice for

academic and

industrial research.

Cayman Chemical

3,4-

Dimethoxyphenethyla

mine

≥98%

Specializes in

biochemicals and

research reagents,

often providing

biological activity data.

Santa Cruz

Biotechnology

3,4-

Dimethoxyphenethyla

mine

≥98%

Offers a wide range of

biochemicals for

research purposes.

TCI (Tokyo Chemical

Industry)

3,4-

Dimethoxyphenethyla

mine

>98% (GC)

Known for high-quality

reagents for synthetic

and analytical

chemistry.

LGC Standards

3,4-

Dimethoxyphenethyla

mine

-

A leading provider of

reference materials

and proficiency testing

schemes.

Toronto Research

Chemicals (TRC)

3,4-

Dimethoxyphenethyla

mine

-

Specializes in

complex organic

chemicals for

biomedical research.

Disclaimer: This list is not exhaustive and does not constitute an endorsement of any particular

supplier. Researchers should conduct their own due diligence to ensure the supplier and

product meet the specific requirements of their intended application. Always handle chemical
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compounds in accordance with appropriate laboratory safety procedures and institutional

guidelines.

For detailed experimental protocols and signaling pathways, it is recommended to consult

peer-reviewed scientific literature through databases such as PubMed, Scopus, and Web of

Science. Searching for "3,4-Dimethoxyphenethylamine" or its CAS number (120-20-7) will

yield publications detailing its use in various experimental contexts.

To cite this document: BenchChem. [Potential Suppliers of 3,4-Dimethoxyphenethylamine for
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193588#3-4-dimethoxyphenethylamine-suppliers-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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